3-chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)benzamide

• IUPAC Name: 3-chloro-N-[3-(furan-3-yl)-3-hydroxypropyl]benzamide
• InChI: InChI=1S/C14H14ClNO3/c15-12-3-1-2-10(8-12)14(18)16-6-4-13(17)11-5-7-19-9-11/h1-3,5,7-9,13,17H,4,6H2,(H,16,18)
• InChI Key: HBGMAQVTBUYVSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NCCC(C2=COC=C2)O
• Molecular Formula: C14H14ClNO3
• Molecular Weight: 279.72 g/mol
• CAS No.: 1428364-93-5

Description

3-chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)benzamide is a useful research compound. Its molecular formula is C14H14ClNO3 and its molecular weight is 279.72. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Sensing and Imaging

One application in scientific research for similar compounds involves the regulation of excited-state intramolecular proton transfer (ESIPT) and intramolecular charge transfer (ICT). These properties are significant in fluorescence sensing and imaging. For instance, a study on 3-hydroxyflavone (3HF) and its derivatives, which are structurally related to 3-chloro-N-(3-(furan-3-yl)-3-hydroxypropyl)benzamide, highlights this application. The modification of molecular structures in these compounds helps in tuning their fluorescent properties, making them useful for developing fluorescent probes and organic radiation scintillators (Han et al., 2018).

Antiplasmodial Activities

Another area of application is in the development of antiplasmodial agents. Compounds like N-acylated furazan-3-amines, which share a furan moiety with this compound, have been shown to exhibit activities against different strains of Plasmodium falciparum. Such compounds can be potential therapeutic agents for treating malaria (Hermann et al., 2021).

Probing Solvent Polarity

The ability of certain 3-hydroxychromone derivatives, which are structurally related, to display solvent-dependent fluorescence makes them valuable in studying solvent polarity. This is crucial in chemical analysis and understanding the solvation dynamics of molecules (Ercelen et al., 2002).

Synthesis of Novel Derivatives

The synthesis of novel derivatives, such as 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, is an application where similar furan-containing compounds are used. These derivatives are synthesized for investigating their pharmacological activities, which include antidepressant and antianxiety properties (Kumar et al., 2017).

Inhibition of Cancer Cell Growth

Compounds with benzofuran moieties, similar to this compound, have been shown to inhibit cancer cell growth and bind to specific sites on tubulin, demonstrating potential as anticancer agents (Romagnoli et al., 2015).